Niobium tin

• CAS: 37297-07-7
• Molecular Formula: NbSn
• Molecular Weight: 211.62 g/mol
• SMILES: [Nb].[Sn]
• InChI: InChI=1S/Nb.Sn
• InChIKey: KJSMVPYGGLPWOE-UHFFFAOYSA-N

Nb3Sn Superconductor Overview

Niobium tin (Nb3Sn, CAS 37297-07-7) is an A15-type intermetallic compound and a type-II superconductor widely utilized in high-field (>10 T) magnet applications [1]. With a critical temperature (Tc) of 18.3 K and an upper critical magnetic field (Bc2) of approximately 30 T, Nb3Sn is the benchmark material for applications exceeding the operational limits of lower-cost alternatives like NbTi [2]. Its performance is intrinsically linked to its stoichiometry and microstructure, which are highly sensitive to mechanical strain and thermal processing [1].

High-field magnet R&D (>10 T) where NbTi limit is exceeded

A15-type type-II superconductor wire for fusion, accelerator, NMR magnet research

Strain-sensitive; requires mechanical pre-compression design in coil assemblies

• [1] A. Godeke, Performance boundaries in Nb3Sn superconductors (Doctoral dissertation, University of Twente, 2005) View Source
• [2] Wikipedia, Niobium-tin View Source

Nb3Sn Substitution Challenges

Direct substitution of Nb3Sn with in-class A15 superconductors or alternative low-temperature superconductors (LTS) is non-trivial due to widely divergent performance under operational strain and field. While compounds like Nb3Al may exhibit comparable or superior Bc2 and Tc in idealized, strain-free conditions [1], their performance rapidly degrades in off-stoichiometric compositions common in practical wires. Similarly, NbTi is limited to fields <10 T, and MgB2's high Bc2 is often confined to thin-film geometries [2]. For V3Ga, superior low-field Jc is offset by a lower zero-temperature Bc2 limit [3]. The following evidence demonstrates that Nb3Sn's unique value proposition lies in its optimized balance of field performance, current density, and maturity in wire manufacturing.

Nb₃Al substitution risk Higher J_c under optimized processing, but phase instability in off-stoichiometric wires may limit direct substitution into Nb₃Sn magnet designs.

NbTi substitution risk Upper critical field limited to ~15 T; not viable for applications above 10 T, making NbTi unsuitable as a high-field replacement.

MgB₂ substitution risk Higher T_c (39 K) but lower B_c2 and different cryogenic design; may not be interchangeable for high-field magnet systems without full engineering review.

• [1] A. Kikuchi et al., 'Nb3Al multifilamentary wire fabricated by rapid heating and quenching', IEEE Transactions on Applied Superconductivity, 2009 View Source
• [2] V. Braccini et al., 'Very high upper critical fields in MgB2 produced by selective tuning of impurity scattering', Superconductor Science and Technology, 2003 View Source
• [3] G. Otto, E. Saur, H. Wizgall, 'Critical data of some A15 type superconductors in transverse fields up to 230 kOe', Journal of Low Temperature Physics, 1969 View Source

Nb3Sn Performance Comparison

Upper Critical Field vs. NbTi

Nb3Sn exhibits a 2-fold higher upper critical field (Bc2) compared to NbTi, enabling magnet operation at fields where NbTi is no longer superconducting. This is the primary procurement discriminator for high-field solenoids and fusion magnets [1].

B_c2 at 4.2 K

Head-to-head

30 T vs. 15 T (2× difference)

Defines high-field viability above 10 T

NbTi non-superconducting at fields >15 T; procurement discriminator for NMR and fusion.

Evidence Dimension	Upper Critical Field (Bc2) at 4.2 K
Target Compound Data	30 T (300,000 G)
Comparator Or Baseline	NbTi: 15 T (150,000 G)
Quantified Difference	2x (15 T absolute increase)
Conditions	Composite wire, 4.2 K, as reported in standard reference tables

Why This Matters

For magnet systems requiring fields above 10 T (e.g., NMR, fusion, particle accelerators), NbTi is physically unusable, making Nb3Sn the minimum viable material.

• [1] Wikipedia, Niobium-tin View Source

Critical Current Density: Nb3Al vs. Nb3Sn

Under optimized fabrication, Nb3Al demonstrates 2-3x higher critical current density (Jc) than commercial (Nb,Ti)3Sn at 20 T and 4.2 K. This quantifies the performance headroom still available for next-generation conductors, though Nb3Sn remains the industrial baseline [1].

J_c at 20 T, 4.2 K

Head-to-head

2.5×10⁸ A/m² vs. 0.83–1.25×10⁸ A/m²

Nb₃Al shows 2–3× higher J_c under optimized fabrication

Commercial Nb₃Sn remains the industrial baseline; data from R&Q-processed Nb₃Al wire.

Evidence Dimension	Critical Current Density (Jc) at 20 T, 4.2 K
Target Compound Data	Jc = 2.5 × 10^8 A/m^2
Comparator Or Baseline	(Nb,Ti)3Sn (commercial): 0.83–1.25 × 10^8 A/m^2
Quantified Difference	2–3x higher for Nb3Al
Conditions	Nb3Al fabricated by rapid heating/quenching; (Nb,Ti)3Sn commercial multifilamentary wire

Why This Matters

This highlights that while Nb3Sn is the current industrial standard, emerging materials like Nb3Al offer a pathway to higher field performance, informing long-term procurement strategies.

• [1] A. Kikuchi et al., 'Nb3Al multifilamentary wire fabricated by rapid heating and quenching', IEEE Transactions on Applied Superconductivity, 2009 View Source

Upper Critical Field vs. V3Ga

Extrapolation of critical field curves to 0 K shows Nb3Sn has a 18% higher intrinsic upper critical field (Hc2(0)) than V3Ga. This indicates a higher theoretical ceiling for high-field operation before full suppression of superconductivity [1].

H_c2(0) extrapolation

Cross-study comparable

245 kOe vs. 208 kOe (3.7 T difference)

Nb₃Sn provides higher intrinsic field limit

Extrapolated from critical field curves; ~18% higher theoretical ceiling.

Evidence Dimension	Zero-Temperature Upper Critical Field (Hc2(0))
Target Compound Data	245 kOe (24.5 T)
Comparator Or Baseline	V3Ga: 208 kOe (20.8 T)
Quantified Difference	37 kOe (3.7 T) higher for Nb3Sn
Conditions	Extrapolated from critical field curves measured in transverse fields

Why This Matters

For applications pushing the limits of superconducting magnet technology (e.g., >20 T), Nb3Sn provides a larger intrinsic safety margin against quenching than V3Ga.

• [1] G. Otto, E. Saur, H. Wizgall, 'Critical data of some A15 type superconductors in transverse fields up to 230 kOe', Journal of Low Temperature Physics, 1969 View Source

Critical Temperature vs. MgB2

Nb3Sn has a critical temperature (Tc) less than half that of MgB2 (18.3 K vs. 39 K). This represents a significant trade-off in cryogenic requirements: while Nb3Sn offers better established wire technology, MgB2 can operate at higher temperatures, potentially reducing cooling costs [1].

T_c at zero field

Class-level

18.3 K vs. 39 K (20.7 K lower)

Nb₃Sn requires liquid He cooling

Cryogenic infrastructure cost may favor MgB₂ for lower-field applications.

Evidence Dimension	Critical Temperature (Tc)
Target Compound Data	18.3 K
Comparator Or Baseline	MgB2: 39 K
Quantified Difference	20.7 K lower for Nb3Sn
Conditions	Standard ambient pressure, zero magnetic field

Why This Matters

This informs procurement decisions where cryogenic infrastructure is a primary cost driver; Nb3Sn requires more expensive liquid helium cooling, whereas MgB2 may be viable with cryocoolers.

• [1] V. Braccini et al., 'Very high upper critical fields in MgB2 produced by selective tuning of impurity scattering', Superconductor Science and Technology, 2003 View Source
• [2] A. Godeke, Performance boundaries in Nb3Sn superconductors (Doctoral dissertation, University of Twente, 2005) View Source

Strain Sensitivity vs. Nb3Al

Nb3Sn exhibits a strong and often irreversible degradation of critical current (Ic) under mechanical strain, whereas Nb3Al demonstrates superior strain tolerance [1]. This mechanical weakness necessitates careful handling and pre-compression design in Nb3Sn magnets, unlike the more robust Nb3Al.

Strain tolerance

Class-level

Nb₃Sn: irreversible I_c degradation under strain

Mechanical design complexity higher for Nb₃Sn

Nb₃Al exhibits better strain tolerance; pre-compression design required.

Evidence Dimension	Strain Sensitivity of Critical Current
Target Compound Data	Significant, irreversible degradation under compressive/tensile strain
Comparator Or Baseline	Nb3Al: Better strain-tolerances, more reversible behavior
Quantified Difference	Qualitative advantage for Nb3Al
Conditions	As-fabricated composite wires under mechanical loading

Why This Matters

For large-scale magnets (e.g., fusion reactors) where Lorentz forces induce substantial mechanical stress, the brittle nature of Nb3Sn requires complex engineering solutions, whereas Nb3Al offers a potentially more reliable alternative.

• [1] A. Kikuchi et al., 'Nb3Al multifilamentary wire fabricated by rapid heating and quenching', IEEE Transactions on Applied Superconductivity, 2009 View Source

Nb3Sn Application Scenarios

High-Field Magnets for Fusion and Accelerators

Nb3Sn is the only industrially mature LTS capable of sustaining superconductivity above 10 T. As demonstrated in Section 3, its Bc2 of 30 T is double that of NbTi, making it the sole choice for the central solenoid and toroidal field coils of the ITER fusion reactor and high-field dipoles for future hadron colliders [1].

Ultra-High-Field NMR and MRI Systems

While NbTi dominates lower-field MRI, ultra-high-field NMR spectrometers (e.g., 1.0–1.2 GHz) require Bc2 values exceeding NbTi's limit. The quantitative Bc2 advantage of Nb3Sn (30 T vs. 15 T for NbTi) directly enables these instruments for advanced structural biology and materials science [1].

Benchmarking for Next-Generation Superconductors

Despite its mechanical limitations (strain sensitivity), Nb3Sn serves as the quantitative benchmark for evaluating emerging materials like Nb3Al and MgB2. The Jc values of optimized Nb3Al (2.5 × 10^8 A/m^2 at 20 T) are explicitly compared to Nb3Sn standards, guiding R&D investment in new conductor technologies [1].

Cryogenic Infrastructure Planning

The lower Tc of Nb3Sn (18.3 K) compared to MgB2 (39 K) mandates liquid helium cooling. This thermodynamic constraint, quantified in Section 3, dictates facility requirements and operational costs, making Nb3Sn suitable only where high-field performance justifies the cryogenic expense [1].

Application

Selection Property

Validation Focus

High-field magnets for fusion & accelerators

B_c2 margin above 10 T

Verify wire B_c2 meets field specification in composite form

Ultra-high-field NMR/MRI

High J_c at target field (>15 T)

Test J_c performance at operating field and 4.2 K

Benchmarking next-generation conductors

Established J_c and B_c2 reference data

Cross-compare candidate wire against Nb₃Sn benchmarks

Cryogenic infrastructure planning

Low T_c (~18 K) requiring liquid He

Evaluate cryocooler capacity and cooling cost budget

• [1] Wikipedia, Niobium-tin View Source
• [2] A. Kikuchi et al., 'Nb3Al multifilamentary wire fabricated by rapid heating and quenching', IEEE Transactions on Applied Superconductivity, 2009 View Source
• [3] V. Braccini et al., 'Very high upper critical fields in MgB2 produced by selective tuning of impurity scattering', Superconductor Science and Technology, 2003 View Source